Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

picoxystrobin azoxystrobin trifloxystrobin
comparative activity

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Picoxystrobin

CAS No.: 117428-22-5

Cat. No.: S639991

Comparative Degradation by Microbial Enzyme

The most direct comparative data comes from a study on a specific bacterial esterase, StrH, which can
degrade all three fungicides. The research quantified the enzyme's catalytic efficiency, providing a clear

metric for comparison. The data are summarized in the table below [1].

Fungicide Catalytic Efficiency (kcat/Km in uM~*-s~1) Relative Degradation Rate
Trifloxystrobin 196.32 + 2.30 Highest (Benchmark)
Picoxystrobin 4.64 +0.05 ~42x slower than Trifloxystrobin
Pyraclostrobin  2.94 + 0.02 ~67x slower than Trifloxystrobin
Azoxystrobin (241 +£0.19) x 1072 ~8,100x slower than Trifloxystrobin

The enzyme StrH initiates degradation through a de-esterification (hydrolytic) reaction. It cleaves the ester
bond of the strobilurin molecule, producing the corresponding parent acid as the primary metabolite. This
initial step is critical as it detoxifies the fungicide [1]. The following diagram illustrates this general

degradation pathway.
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Detailed Experimental Protocols

The comparative data in the table above was generated using the following standardized experimental

protocols, which can be reproduced for further validation [2] [1] [3].

Microbial Degradation Assay

This protocol is used to study the degradation of fungicides by whole bacterial cells [2].

e Microorganism: Hyphomicrobium sp. strain DY-1.

e Culture Preparation: Cells are grown in R2A medium for about 72 hours at 30°C, collected by
centrifugation, washed, and resuspended to a standardized optical density (ODsoo = 1.5).

e Degradation Reaction: Conducted in a Minimal Salt Medium (MSM) containing a defined
concentration of the fungicide (e.g., 0.15 mM) at pH 7.0 and 30°C with shaking.

e Analysis: Samples are taken over time, and the fungicide concentration is quantified using High-
Performance Liquid Chromatography (HPLC). Metabolites are identified using HPLC-MS/IMS.

Enzyme Activity Assay
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This protocol measures the kinetic parameters of the purified StrH esterase itself [1] [3].

e Standard Reaction: The assay is performed at 35°C for 10 minutes in a Tris-HCI buffer (pH 7.0)
containing a set amount of purified StrH enzyme and a defined substrate concentration.

¢ Reaction Termination: The reaction is stopped by adding an equal volume of acetonitrile.

¢ Enzyme Kinetics: To determine Michaelis-Menten constants (Km and kcatat), the reaction is run with
varying concentrations of the fungicide substrate. The consumption of substrate is monitored via
HPLC.

¢ Unit Definition: One unit of enzyme activity is defined as the amount of enzyme required to
hydrolyze 1.0 ymol of substrate per minute.

Key Comparative Insights and Environmental
Significance

o Degradation Efficiency: The data unequivocally shows that the StrH enzyme processes
trifloxystrobin with far greater efficiency than picoxystrobin or azoxystrobin. This suggests that in
environments where this specific bacterium is active, trifloxystrobin may be broken down much more
rapidly [1].

¢ Mechanism of Action and Resistance: All strobilurins are Qol fungicides. They inhibit
mitochondrial respiration in fungi by binding to the quinol oxidation (Qo) site of cytochrome b, blocking
electron transfer and ATP synthesis. This specific site of action also makes them highly prone to
fungicide resistance development in target fungi [4].

¢ Environmental Impact and Bioremediation: Strobilurin residues are frequently detected in aquatic
systems and can be particularly toxic to non-target organisms like eukaryotic algae and Daphnia
magna. The discovery and engineering of degrading microbes and enzymes like StrH represent a
promising bioremediation strategy to clean up contaminated environments [4] [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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